Cas no 20494-84-2 (2,2-Dimethylphenalene-1,3-dione)
20494-84-2 structure
Product Name:2,2-Dimethylphenalene-1,3-dione
CAS No:20494-84-2
MF:C15H12O2
MW:224.254584312439
CID:2840630
PubChem ID:11117688
Update Time:2025-04-21
2,2-Dimethylphenalene-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- BDBM50426847
- CHEMBL2323368
- DTXSID10455845
- 20494-84-2
- 2,2-Dimethylphenalene-1,3-dione
-
- Inchi： 1S/C15H12O2/c1-15(2)13(16)10-7-3-5-9-6-4-8-11(12(9)10)14(15)17/h3-8H,1-2H3
- InChI Key： AYWMGPVWKRJKOT-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=CC3=CC=CC(C(C1(C)C)=O)=C23
Computed Properties
- Exact Mass: 224.083729621g/mol
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.1Ų
2,2-Dimethylphenalene-1,3-dione Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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